Cas no 1785021-08-0 (7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 1785021-08-0
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 4616221
• PubChem ID: 84709899
• Update Time: 2025-07-19

7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
• C91163
• 7-bromo-3-chloropyrido[1,2-a]pyrimidin-4-one
• SCHEMBL17383455
• AKOS024117580
• 1785021-08-0
• DB-415276
• CS-0069047
• CS-15937

• Inchi： 1S/C8H4BrClN2O/c9-5-1-2-7-11-3-6(10)8(13)12(7)4-5/h1-4H
• InChI Key： TUQIIOQPLLBIJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(C(N2C=1)=O)Cl

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7

Additional information on 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Overview of 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 1785021-08-0)

The compound 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 1785021-08-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrido-pyrimidinone derivative is characterized by a fused bicyclic system, which is often explored for its potential biological activities. Researchers are particularly interested in its bromine and chlorine substituents, as these halogens can enhance the compound's reactivity and binding affinity in medicinal chemistry applications.

In recent years, the demand for halogenated heterocycles like 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one has surged, driven by their utility in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one?" The compound is typically synthesized via multi-step organic reactions, including halogenation and cyclization processes, which are optimized for yield and purity. Its CAS number 1785021-08-0 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

The pyrimidinone core of this molecule is a hotspot for modifications, making it a versatile scaffold in the design of kinase inhibitors and antimicrobial agents. For instance, 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one has been investigated in the context of cancer research, where its ability to interfere with cellular signaling pathways is of particular interest. Users frequently search for "biological activities of pyrido[1,2-a]pyrimidin-4-one derivatives", reflecting the growing curiosity about its therapeutic potential.

From an industrial perspective, the compound's stability and solubility profile are critical for formulation development. Questions like "How to improve the bioavailability of 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one?" are common in forums and research discussions. Innovations in nanocarrier systems and prodrug strategies are being explored to address these challenges, aligning with the broader trend of optimizing drug-like properties in small molecules.

Environmental and safety considerations are also paramount when working with halogenated compounds. Researchers often inquire about "green chemistry approaches for synthesizing 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one" to minimize waste and hazardous byproducts. Catalytic methods and solvent-free reactions are among the eco-friendly techniques gaining traction in this domain.

In summary, 7-Bromo-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 1785021-08-0) represents a promising candidate for diverse applications, from drug development to material engineering. Its structural features and functional groups continue to inspire innovative research, addressing both scientific and industrial needs in a rapidly evolving landscape.